Cas no 1250301-79-1 ({2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine)

• Product Name: {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine
• CAS No: 1250301-79-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5057233
• PubChem ID: 62347707
• Update Time: 2025-08-04

{2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine Chemical and Physical Properties

Names and Identifiers

• {2-[(3-bromopyridin-2-yl)oxy]ethyl}amine
• 2-(3-bromopyridin-2-yl)oxyethanamine
• {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine

• Inchi： 1S/C7H9BrN2O/c8-6-2-1-4-10-7(6)11-5-3-9/h1-2,4H,3,5,9H2
• InChI Key： LBIGOGHDFQCOCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine

Recent Advances in the Study of 1250301-79-1 and {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine in Chemical Biology and Pharmaceutical Research

The chemical compound 1250301-79-1 and its derivative, {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1250301-79-1 and its derivatives, including {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine. These compounds have been synthesized using advanced organic chemistry techniques, with a focus on optimizing yield and purity. The structural elucidation of these compounds has been achieved through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming their molecular identity and purity.

In vitro and in vivo studies have demonstrated the biological activity of {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine, particularly its potential as a modulator of specific biochemical pathways. For instance, recent research has shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine could serve as a lead compound for the development of new anti-inflammatory or anti-cancer drugs.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 1250301-79-1 and its derivatives. Studies have indicated that these compounds possess favorable drug-like properties, including reasonable solubility, stability, and bioavailability. These characteristics make them promising candidates for further preclinical and clinical development. Additionally, computational modeling and molecular docking studies have provided insights into the binding interactions of these compounds with their target proteins, offering a rationale for their observed biological effects.

The potential therapeutic applications of 1250301-79-1 and {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine extend beyond oncology and inflammation. Emerging research suggests that these compounds may also have utility in the treatment of neurological disorders and infectious diseases. For example, preliminary data indicate that {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine may modulate neurotransmitter systems, offering a potential avenue for the development of novel neuroprotective agents.

Despite these promising findings, challenges remain in the development of 1250301-79-1 and its derivatives as therapeutic agents. Issues such as toxicity, selectivity, and off-target effects need to be addressed through further research. Additionally, the scalability of synthesis and cost-effectiveness of production must be considered to facilitate their transition from the laboratory to the clinic.

In conclusion, the latest research on 1250301-79-1 and {2-[(3-Bromopyridin-2-yl)oxy]ethyl}amine highlights their potential as valuable tools in chemical biology and drug discovery. Continued investigation into their biological activity, mechanism of action, and therapeutic applications will be essential to fully realize their potential. This research briefing underscores the importance of these compounds in advancing our understanding of disease mechanisms and developing new treatment strategies.